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Compound of Interest

Compound Name: GSK046

Cat. No.: B2702350

For immediate release

This document provides essential guidance on the proper disposal procedures for GSK046, a
potent and selective BD2 bromodomain inhibitor. Adherence to these protocols is critical to
ensure the safety of laboratory personnel and to minimize environmental impact. This
information is intended for researchers, scientists, and drug development professionals actively

using this compound in their work.

Summary of GSK046 Properties

A comprehensive understanding of the chemical's properties is fundamental to its safe handling
and disposal.
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Property Value Source

iBET-BD2, 4-acetamido-3-

fluoro-N-(trans-4- ) )
Synonyms Sigma-Aldrich

hydroxycyclohexyl)-5-[(1S)-1-

phenylethoxy]benzamide

Formulation Crystalline solid Cayman Chemical
Solubility Soluble in DMSO Cayman Chemical
Storage Temperature -20°C Cayman Chemical

3 (highly hazardous to water - ) )
Water Hazard Class (WGK) Sigma-Aldrich
Germany)

Step-by-Step Disposal Protocol

The following procedures are based on standard best practices for the disposal of hazardous
chemical waste. Always consult your institution's Environmental Health and Safety (EHS)
department for specific local regulations.

1. Personal Protective Equipment (PPE): Before handling GSKO046 for disposal, ensure you are
wearing appropriate PPE, including:

Safety goggles

Chemical-resistant gloves (e.g., nitrile)

A lab coat

2. Waste Segregation: Proper segregation of waste is crucial to prevent accidental chemical
reactions and to ensure correct disposal streams.

e Solid Waste:

o Collect all unused or expired GSK046 powder, as well as any materials heavily
contaminated with the solid compound (e.g., weighing boats, contaminated filter paper), in
a designated, clearly labeled hazardous waste container.
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o The container should be made of a compatible material (e.g., polyethylene) and have a
secure lid.

o Label the container as "Hazardous Waste" and clearly identify the contents, including the
full chemical name "GSK046".

e Liquid Waste:

[¢]

Solutions containing GSK046 (e.g., dissolved in DMSO) should be collected in a separate,
sealed, and clearly labeled hazardous liquid waste container.

[e]

Do not mix with other incompatible waste streams.

[e]

The container should be stored in a secondary containment bin to prevent spills.

o

Label the container as "Hazardous Liquid Waste" and list all constituents, including the
solvent (e.g., "GSK046 in DMSQO").

e Sharps Waste:

o Any sharps, such as needles or razor blades, that have come into contact with GSK046
must be disposed of in a designated sharps container.

o The sharps container should be puncture-resistant and leak-proof.
3. Spill Management:
In the event of a spill:
o Evacuate the immediate area and alert your colleagues and supervisor.

o Wearing appropriate PPE, contain the spill using an inert absorbent material such as
vermiculite, sand, or a commercial chemical absorbent.

o Carefully collect the absorbed material and place it in the designated hazardous solid waste
container.
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Clean the spill area with a suitable solvent (e.g., ethanol), and collect the cleaning materials
for disposal as hazardous waste.

N

. Final Disposal:

All waste containers (solid, liquid, and sharps) must be disposed of through your institution's
EHS-approved hazardous waste management program.

Do not under any circumstances dispose of GSK046 down the drain or in the regular trash.
Its high water hazard classification indicates a significant risk to aquatic life.

Disposal Workflow Diagram

The following diagram illustrates the logical steps for the proper disposal of GSK046.

[ Liquid Waste Labeled Hazard
| (Solutions in DMSO, etc.) Liquid Waste

Preparation

[
Wear Appropriate PPE . Solid Waste Labeled Hazardous
(B EEF s R (Goggles, Gloves, Lab Coaf) [ -~-=======-====-1 ® | wnused powder, materials) Solid Waste Container
L3
@ =========-»~] Contain with Inert Absorbent [---===----~

Collect and Place in
Solid Waste Container

Click to download full resolution via product page

Caption: Logical workflow for the safe disposal of GSK046 waste.

© 2025 BenchChem. All rights reserved. 4/5 Tech Support


https://www.benchchem.com/product/b2702350?utm_src=pdf-body
https://www.benchchem.com/product/b2702350?utm_src=pdf-body
https://www.benchchem.com/product/b2702350?utm_src=pdf-body-img
https://www.benchchem.com/product/b2702350?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2702350?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Safety Operating Guide

Check Availability & Pricing

By following these procedures, you contribute to a safer laboratory environment and ensure
responsible stewardship of chemical agents. Always prioritize safety and consult with your
institution's EHS professionals for guidance.

 To cite this document: BenchChem. [Proper Disposal of GSK046: A Guide for Laboratory
Professionals]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b2702350#gsk046-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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